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Compound of Interest

Compound Name: Allyl chlorodifluoroacetate

Cat. No.: B043969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl chlorodifluoroacetate is a halogenated organic ester that holds significant potential in

various scientific and industrial applications, including as a versatile building block in the

synthesis of complex molecules for the pharmaceutical and agrochemical sectors.[1] Its unique

chemical structure, featuring a reactive allyl group and an electron-withdrawing

chlorodifluoroacetyl moiety, imparts distinct chemical properties and reactivity. This technical

guide provides a comprehensive overview of the known chemical properties, a proposed

synthesis protocol, and an analysis of its potential reactivity and spectroscopic characteristics.

Chemical and Physical Properties
Allyl chlorodifluoroacetate is a colorless to pale yellow liquid with a characteristic odor. It is

soluble in common organic solvents.[1] While a complete set of experimentally verified physical

properties is not readily available in the public domain, a compilation of known and predicted

data is presented in Table 1.

Table 1: Physicochemical Properties of Allyl Chlorodifluoroacetate
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Property Value Source

Molecular Formula C₅H₅ClF₂O₂ [2]

Molecular Weight 170.54 g/mol [2]

CAS Number 118337-48-7 [2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 98 °C (Predicted) [2]

Density 1.292 g/cm³ (Predicted) [2]

Refractive Index Not available

Synthesis of Allyl Chlorodifluoroacetate
A specific, detailed experimental protocol for the synthesis of allyl chlorodifluoroacetate is not

explicitly documented in the reviewed literature. However, based on established principles of

organic chemistry, a Fischer-Speier esterification of chlorodifluoroacetic acid with allyl alcohol is

the most plausible and direct synthetic route.

Proposed Experimental Protocol: Fischer-Speier
Esterification
Objective: To synthesize allyl chlorodifluoroacetate via acid-catalyzed esterification of

chlorodifluoroacetic acid and allyl alcohol.

Materials:

Chlorodifluoroacetic acid (C₂HClF₂O₂)

Allyl alcohol (C₃H₆O)

Concentrated sulfuric acid (H₂SO₄) or another suitable acid catalyst (e.g., p-toluenesulfonic

acid)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) for drying
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Toluene or a similar azeotroping agent to remove water

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Equipment:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus, a reflux condenser, and a

magnetic stirrer, add chlorodifluoroacetic acid (1.0 eq), allyl alcohol (1.5-2.0 eq), and a

catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol%).

Add toluene to the flask to facilitate the azeotropic removal of water.

Heat the reaction mixture to reflux with vigorous stirring. The water produced during the

esterification will be collected in the Dean-Stark trap.

Monitor the reaction progress by observing the amount of water collected or by thin-layer

chromatography (TLC).
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Once the reaction is complete (no more water is collected or TLC indicates the consumption

of the starting material), allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel and wash sequentially with water,

saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the

solvent.

Purify the crude product by fractional distillation under reduced pressure to obtain pure allyl
chlorodifluoroacetate.

Diagram 1: Proposed Synthesis Workflow of Allyl Chlorodifluoroacetate
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Starting Materials

Reaction

Work-up

Purification

Chlorodifluoroacetic Acid

Fischer Esterification in Toluene (Reflux with Dean-Stark)

Allyl Alcohol H₂SO₄ (catalyst)

Wash with H₂O

Wash with NaHCO₃ (aq)

Wash with Brine

Dry with Na₂SO₄

Concentrate (Rotary Evaporation)

Fractional Distillation

Allyl Chlorodifluoroacetate
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Step 1: Protonation of Carbonyl

Step 2: Nucleophilic Attack

Step 3: Proton Transfer

Step 4: Elimination of Water

Step 5: Deprotonation

Chlorodifluoroacetic Acid + H⁺

Protonated Chlorodifluoroacetic Acid

 

Tetrahedral Intermediate

 

Allyl Alcohol

 

Protonated Tetrahedral Intermediate

 

Protonated Ester + H₂O

 

Allyl Chlorodifluoroacetate + H⁺
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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